Cas no 28920-63-0 (Propanedioic acid,2-(4-methyl-1-piperazinyl)-, 1,3-diethyl ester)
28920-63-0 structure
Product Name:Propanedioic acid,2-(4-methyl-1-piperazinyl)-, 1,3-diethyl ester
CAS No:28920-63-0
MF:C12H22N2O4
MW:258.314083576202
CID:280473
PubChem ID:206938
Update Time:2025-04-19
Propanedioic acid,2-(4-methyl-1-piperazinyl)-, 1,3-diethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Propanedioic acid,2-(4-methyl-1-piperazinyl)-, 1,3-diethyl ester
- diethyl 2-(4-methylpiperazin-1-yl)propanedioate
- 28920-63-0
- DTXSID30183118
- BRN 0797569
- 1,3-Propanedioic acid, 2-(4-methyl-1-piperazinyl)-, diethyl ester
- Diethyl 2-(4-methyl-1-piperazinyl)-1,3-propanedioate
-
- Inchi: 1S/C12H22N2O4/c1-4-17-11(15)10(12(16)18-5-2)14-8-6-13(3)7-9-14/h10H,4-9H2,1-3H3
- InChI Key: ZPZXWIMJTOZCFL-UHFFFAOYSA-N
- SMILES: O(CC)C(C(C(=O)OCC)N1CCN(C)CC1)=O
Computed Properties
- Exact Mass: 258.15806
- Monoisotopic Mass: 258.15795719g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 7
- Complexity: 270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 59.1Ų
Experimental Properties
- PSA: 59.08
Propanedioic acid,2-(4-methyl-1-piperazinyl)-, 1,3-diethyl ester Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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